Cas no 1909325-87-6 (1H-pyrrole-2-sulfonyl fluoride)

• Product Name: 1H-pyrrole-2-sulfonyl fluoride
• CAS No: 1909325-87-6
• MF: C₄H₄FNO₂S
• MW: 149.143463134766
• MDL: MFCD29762745
• CID: 4629164
• PubChem ID: 122163232
• Update Time: 2025-10-05

1H-pyrrole-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1H-pyrrole-2-sulfonyl fluoride

• MDL： MFCD29762745
• Inchi： 1S/C4H4FNO2S/c5-9(7,8)4-2-1-3-6-4/h1-3,6H
• InChI Key： HPJHRBLPTCWNSS-UHFFFAOYSA-N
• SMILES： N1C=CC=C1S(F)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1H-pyrrole-2-sulfonyl fluoride

1H-Pyrrole-2-Sulfonyl Fluoride: A Comprehensive Overview

1H-Pyrrole-2-sulfonyl fluoride, also known by its CAS number 1909325-87-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, with its unique structure and functional groups, has emerged as a valuable building block in the synthesis of advanced materials and bioactive molecules. Recent studies have further elucidated its potential applications, making it a focal point for researchers worldwide.

The molecular structure of 1H-pyrrole-2-sulfonyl fluoride consists of a pyrrole ring fused with a sulfonyl fluoride group. This combination endows the compound with distinctive electronic properties and reactivity. The sulfonyl fluoride group, in particular, is known for its electrophilic nature, which makes it highly reactive in various nucleophilic substitution reactions. This reactivity has been leveraged in the development of novel materials, including fluoropolymers and advanced coatings, where the compound serves as a key precursor.

Recent research has highlighted the potential of 1H-pyrrole-2-sulfonyl fluoride in drug discovery. Its ability to act as a bioisostere for other sulfonyl-containing compounds has opened new avenues in medicinal chemistry. For instance, studies have shown that derivatives of this compound can modulate enzyme activity, making them promising candidates for therapeutic interventions. Additionally, its role in click chemistry reactions has further expanded its utility in constructing complex molecular architectures.

In terms of synthesis, 1H-pyrrole-2-sulfonyl fluoride can be prepared through various routes, including direct fluorination of pyrrole derivatives or via intermediates such as sulfinic acids. These methods have been optimized to enhance yield and purity, ensuring that the compound is readily available for large-scale applications. The stability of 1H-pyrrole-2-sulfonyl fluoride under different conditions has also been extensively studied, providing insights into its handling and storage requirements.

From an environmental perspective, understanding the degradation pathways of 1H-pyrrole-2-sulfonyl fluoride is crucial for assessing its ecological impact. Recent studies have demonstrated that the compound undergoes hydrolysis under specific pH conditions, yielding products that are less hazardous to aquatic life. This information is vital for industries utilizing this compound to ensure compliance with environmental regulations and promote sustainable practices.

Looking ahead, the integration of 1H-pyrrole-2-sulfonyl fluoride into green chemistry frameworks presents exciting opportunities. Its use in catalytic processes and renewable energy technologies is being actively explored, with promising results indicating its potential to contribute to a more sustainable future. Furthermore, advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of this compound in complex reaction systems, facilitating its rational design for specific applications.

In conclusion, 1H-pyrrole-2-sulfonyl fluoride (CAS No. 1909325-87-6) stands as a testament to the ingenuity of modern chemical research. Its unique properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it remains at the forefront of scientific innovation. As researchers continue to unlock its full potential, this compound is poised to play an increasingly significant role in shaping the future of materials science and pharmacology.